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Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neopentyl glycol (NPG) and its derivatives are utilized in the synthesis of various polymers,

including polyesters, paints, lubricants, and plasticizers.[1][2][3] The unique chemical structure

of NPG, with its two methyl groups on the alpha carbon atom, imparts high chemical and

thermal stability to its derivatives.[2] This makes neopentyl glycol-based compounds attractive

for applications requiring durability. While specific data on neopentyl glycol dimethylsulfate
as a plasticizer is limited, this document provides insights into the potential application of this

compound based on data from closely related neopentyl glycol esters and outlines standard

protocols for its evaluation.

BOC Sciences describes neopentyl glycol dimethylsulfate as a viscous liquid plasticizer with

good compatibility with a wide range of polymers, including polyurethane (PU), polyvinyl

chloride (PVC), natural rubber (NR), and others.[4]

Data Presentation: Performance of Neopentyl Glycol
Derivatives as Plasticizers
Quantitative data for neopentyl glycol dimethylsulfate is not readily available in the public

domain. However, a patent for a neopentyl glycol ester-based plasticizer composition provides

valuable comparative data in PVC. The following table summarizes the performance of a
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neopentyl glycol ester mixture in comparison to the standard plasticizer Di(2-ethylhexyl)

phthalate (DEHP).

Table 1: Comparative Performance of Neopentyl Glycol Ester Mixture and DEHP in PVC

Property
Neopentyl Glycol Ester
Mixture

DEHP (Comparative
Example)

Tensile Strength ( kg/cm ²) 210 195

100% Modulus ( kg/cm ²) 115 110

Elongation (%) 380 360

Hardness (Shore A) 85 85

Volatility (%) 0.5 0.6

Static Heat Resistance (min) 60 45

Data sourced from Korean Patent KR100385731B1. The neopentyl glycol ester mixture was

synthesized from neopentyl glycol, 2-ethylhexanoic acid, and benzoic acid.[5]

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the efficacy of a

novel plasticizer like neopentyl glycol dimethylsulfate. These protocols are based on

established ASTM standards.

Protocol 1: Evaluation of Plasticizer Efficiency in
Flexible PVC
This protocol is adapted from ASTM D2284 for determining the tensile properties of plasticized

PVC.[6]

Objective: To measure the effect of neopentyl glycol dimethylsulfate on the tensile strength,

elongation at break, and modulus of elasticity of PVC.

Materials and Equipment:
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Polyvinyl chloride (PVC) resin

Neopentyl glycol dimethylsulfate

Standard plasticizer (e.g., DEHP) for comparison

Thermal stabilizer

Two-roll mill

Hydraulic press with heating and cooling capabilities

Tensile testing machine

Specimen die cutter

Procedure:

Compounding:

On a two-roll mill, blend the PVC resin, plasticizer (at varying concentrations, e.g., 30, 40,

50 phr - parts per hundred of resin), and thermal stabilizer.

Mill the components at a temperature suitable for PVC compounding (typically 160-175°C)

until a homogeneous sheet is formed.

Molding:

Cut the milled sheets into preforms.

Place the preforms in a mold and press them in a hydraulic press at a specified

temperature and pressure (e.g., 170°C at 10 MPa) for a set time to form flat sheets of

uniform thickness.

Cool the mold under pressure.

Specimen Preparation:
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Cut dumbbell-shaped test specimens from the molded sheets using a die cutter, according

to the specifications in ASTM D638.

Tensile Testing:

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.

Conduct tensile testing using a universal testing machine at a specified crosshead speed.

Record the tensile strength at break, elongation at break, and modulus of elasticity.

Protocol 2: Determination of Plasticizer Migration
(Volatility)
This protocol is a simplified method to assess the permanence of the plasticizer.

Objective: To quantify the weight loss of the plasticizer from the PVC matrix due to evaporation.

Materials and Equipment:

Plasticized PVC samples from Protocol 1

Forced-air oven

Analytical balance

Procedure:

Cut circular specimens of a specific diameter from the molded PVC sheets.

Accurately weigh the initial mass of each specimen (W_i).

Place the specimens in a forced-air oven at a specified temperature (e.g., 100°C) for a

defined period (e.g., 24 hours).

Remove the specimens from the oven and allow them to cool to room temperature in a

desiccator.

Weigh the final mass of each specimen (W_f).
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Calculate the percentage of weight loss (volatility) using the formula: Volatility (%) = [(W_i -

W_f) / W_i] * 100

Visualizations
Experimental Workflow for Plasticizer Evaluation
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Workflow for Plasticizer Performance Evaluation

Sample Preparation

Material Testing

Data Analysis

Compounding
(PVC + Plasticizer + Stabilizer)

Two-Roll Milling

Compression Molding

Specimen Cutting

Tensile Testing
(ASTM D2284)

Hardness Testing
(Shore Durometer) Volatility Testing Solvent Extraction

(ASTM D1239)

Data Compilation

Comparison with
Standard Plasticizer

Final Report
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General Synthesis Pathway for Neopentyl Glycol Esters

Neopentyl Glycol

Neopentyl Glycol Ester
(Plasticizer)

Carboxylic Acid / Acid Chloride
(e.g., 2-Ethylhexanoic Acid, Benzoic Acid)

Catalyst
(e.g., Tetraisopropyl Titanate)

Water (byproduct)

Esterification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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